Cas no 31222-32-9 (Cimigenone)

Cimigenone Properties

Names and Identifiers

• Cimigenone
• Monoketon aus Cimigenol
• Cimigenol-3-one
• CS-0113420
• HY-130789
• 31222-32-9
• (1S,2R,3S,4R,7R,12R,14S,17R,18R,19R,21R,22S)-2-Hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-one
• AKOS040760330
• FS-6863
• (1S,2R,3S,4R,7R,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.0(1),(1)?.0(3),(1)?.0?,(1)?.0?,(1)(2).0(1)(2),(1)?]tetracosan-9-one
• (1S,2R,3S,4R,7R,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo(19.2.1.01,18.03,17.04,14.07,12.012,14)tetracosan-9-one
• +Expand

• InChIKey： JFTOWADKDXNJHZ-OTEZEVKPSA-N
• Inchi： InChI=1S/C30H46O5/c1-16-14-17-22(25(4,5)33)35-30(34-17)21(16)26(6)12-13-29-15-28(29)11-10-20(31)24(2,3)18(28)8-9-19(29)27(26,7)23(30)32/h16-19,21-23,32-33H,8-15H2,1-7H3/t16-,17-,18+,19+,21-,22+,23-,26-,27-,28-,29+,30+/m1/s1
• SMILES： CC1CC2C(OC3(C1C4(CCC56CC57CCC(=O)C(C7CCC6C4(C3O)C)(C)C)C)O2)C(C)(C)O

Computed Properties

• Exact Mass: 486.33500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 486.335
• Heavy Atom Count: 35
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 76A^2

Experimental Properties

• LogP: 4.86630
• PSA: 75.99000
• Boiling Point: 609.3±55.0 °C at 760 mmHg
• Melting Point: 206-207 ºC (cyclohexane )
• Vapor Pressure: 0.0±4.0 mmHg at 25°C
• Flash Point: 194.7±25.0 °C
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids